Manganese EDTA complex

• CAS: 55448-20-9
• Molecular Formula: C10H14MnN2O8
• Molecular Weight: 345.16 g/mol
• InChI: InChI=1S/C10H16N2O8.Mn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-2
• InChIKey: RLNASBHWIXYGAC-UHFFFAOYSA-L

Manganese EDTA Complex: Baseline Characterization

Manganese EDTA complex (CAS 55448-20-9), systematically designated as dihydrogen [[N,N'-ethylenebis[N-(carboxymethyl)glycinato]](4-)-N,N',O,O',ON,ON']manganate(2-), is a synthetic aminopolycarboxylate chelate in which Mn(II) is coordinated by ethylenediaminetetraacetic acid [1]. It is primarily supplied as a pale pink crystalline powder with a typical manganese content of 12–13% (w/w) and is manufactured for use in agriculture, hydroponics, and industrial formulations where water-soluble, bioavailable manganese is required [2]. The compound belongs to the class of recalcitrant chelating agents widely used in micronutrient fertilization, alongside its structural analogs Mn-DTPA and Mn-EDDHA. Its procurement relevance hinges on quantifiable differences in chelate stability, pH-dependent metal release kinetics, and compatibility with tank-mix agrochemicals relative to these in-class alternatives and inorganic manganese sources.

Chelated Mn for foliar, fertigation, and hydroponic delivery

pH 4–9 stability supports standard nutrient solution ranges

Reported glyphosate tank-mix compatibility without Mn precipitation

• [1] CAS Registry Number 55448-20-9, Chemical Abstracts Service. View Source
• [2] AVA Chemicals. EDTA Manganese Product Specifications. View Source

Why Mn-EDTA Cannot Be Interchanged

Despite comparable ligand architectures, manganese chelates of EDTA, DTPA, and EDDHA exhibit divergent behavior in soil solution, hydroponic media, and foliar formulations. Differential stability constants, pH-dependent chelate integrity, and susceptibility to cation displacement by Ca²⁺ and Fe³⁺ create distinct performance profiles that directly impact manganese availability to target organisms [1]. For example, Mn-DTPA undergoes near-complete manganese loss from soil solution within 3 days in multiple soil types, while Mn-EDTA retains significantly higher soluble Mn fractions under equivalent pH and matrix conditions [2]. Similarly, when formulated with glyphosate in tank mixtures, MnSO₄ and Mn-glycine suffer approximately 30% precipitation, whereas Mn-EDTA remains fully soluble and plant-available [3]. Generic substitution without accounting for these quantitative matrix- and co-formulant-dependent differences risks micronutrient deficiency, reduced crop yield, and operational inefficiency in fertigation and foliar programs.

Mn-DTPA soil persistence

Mn-DTPA may lose soluble Mn rapidly within days, while Mn-EDTA retains availability at pH ≤8.

Alkaline pH chelate shift

Above pH 9, Mn-EDDHA retains more Mn; Mn-EDTA may not transfer across this alkaline window.

Glyphosate co-application

MnSO₄ or Mn-glycine can precipitate with glyphosate, while Mn-EDTA remains soluble under tested conditions.

• [1] López-Rayo, S., Nadal, P., & Lucena, J. J. (2015). Reactivity and effectiveness of traditional and novel ligands for multi-micronutrient fertilization in a calcareous soil. Frontiers in Plant Science, 6, 752. View Source
• [2] Norvell, W. A., & Lindsay, W. L. (1972). Reactions of DTPA Chelates of Iron, Zinc, Copper, and Manganese with Soils. Soil Science Society of America Journal, 36, 778–783. View Source
• [3] Machado, B. A. (2020). X-ray spectroscopy unfolding the effects of glyphosate on soybean (Glycine max L.) manganese foliar uptake. Master's Dissertation, University of São Paulo. View Source

Mn-EDTA Performance Data vs. Key Comparators

Thermodynamic Stability of Mn-EDTA Chelate

The formation constant (log K) of Mn(II)-EDTA is 13.8 at 25°C and μ = 0.1 M, representing the thermodynamic driving force for manganese sequestration. This value is substantially lower than that of Fe(III)-EDTA (log K ≈ 25) but higher than the corresponding Mn(II) complexes of alternative aminopolycarboxylates such as NTA [1]. In practical soil solution environments, the conditional stability constant corrected for pH and Ca²⁺ competition, Kc(αL), ranges from 11.29 to 11.89 in 5% seawater systems, quantifying effective chelate integrity under cation-challenged conditions [2]. The Mn(III)-EDTA complex exhibits a markedly higher log K of 24.9, demonstrating that Mn-EDTA can stabilize manganese in both +2 and +3 oxidation states—a property not shared by all chelating agents [3].

Thermodynamic Stability

Class-level

log K 13.8 (Mn-EDTA) vs. ~8–9 (Mn-NTA) vs. ~25 (Fe-EDTA)

Intermediate chelate stability enables Mn release for plant uptake.

Mn(III)-EDTA log K 24.9 provides redox stabilization.

Evidence Dimension	Logarithmic formation constant (log K) for Mn(II)-chelator complex
Target Compound Data	log K = 13.8 (Mn(II)-EDTA, 25°C, μ = 0.1 M)
Comparator Or Baseline	Mn(II)-NTA: log K ≈ 8-9; Fe(III)-EDTA: log K ≈ 25; Mn(III)-EDTA: log K = 24.9
Quantified Difference	Mn(II)-EDTA log K exceeds Mn(II)-NTA by approximately 4-5 log units; Mn(III)-EDTA stability is 11.1 log units higher than Mn(II)-EDTA
Conditions	25°C, ionic strength 0.1-0.2 M; conditional constants in 5% seawater for Kc(αL)

Why This Matters

The intermediate log K of Mn(II)-EDTA positions it as a chelate that binds manganese strongly enough to prevent precipitation in alkaline soils yet releases Mn sufficiently for plant uptake, while the high Mn(III)-EDTA stability enables redox stabilization in oxidizing environments.

• [1] Harris, D. C. (2010). Quantitative Chemical Analysis, 8th Edition. Table 12-2: Formation constants for metal-EDTA complexes. View Source
• [2] The interactions of 54Mn with aminopolycarboxylic acids in aquatic systems. Water Research, 1996, 30(5), 1145-1152. View Source
• [3] Tanaka, N., Shirakashi, T., & Ogino, H. (1965). The Oxidation-Reduction Potential of the System of Mn(II)EDTA-Mn(III)EDTA Complexes and the Stability Constant of Mn(III)EDTA Complex. Bulletin of the Chemical Society of Japan, 38, 1515–1517. View Source

Manganese Retention in Calcareous Soil: EDTA vs. DTPA

In batch equilibrium studies with calcareous soil, the percentage of Mn retained in solution after 3 days of interaction was quantified across pH 6–11. At pH 10, approximately 40% of the initial manganese remained soluble in Mn-EDTA treatments. In contrast, Mn-DTPA and Mn-o,p-EDDHA maintained approximately 80% of Mn in solution under identical conditions [1]. However, at pH 8 and below, Mn-EDTA retained up to 80% of manganese in solution, comparable to all other treatments tested [1]. Importantly, Mn-DTPA loses essentially all soluble Mn within 3 days across all soil types (acid and alkaline) due to rapid displacement and decomposition, whereas Mn-EDTA maintains measurable solution Mn over extended periods [2]. This pH-dependent performance profile indicates that Mn-EDTA is most suitable for mildly acidic to neutral pH regimes, while Mn-DTPA provides superior retention only at highly alkaline pH (>9).

Soil Mn Retention (Calcareous)

Context-dependent

~40% Mn retained at pH 10 (Mn-EDTA); ~80% at pH ≤8

Effective in neutral pH but DTPA superior above pH 9.

Calcareous soil, 3-day equilibration (López-Rayo 2015).

Evidence Dimension	Percentage of initial Mn remaining in soil solution after 3 days at pH 10
Target Compound Data	~40% Mn retained at pH 10 (Mn-EDTA); ~80% retained at pH ≤8
Comparator Or Baseline	Mn-DTPA and Mn-o,p-EDDHA: ~80% Mn retained at pH 10
Quantified Difference	Mn-EDTA retains ~40 percentage points less Mn than Mn-DTPA at pH 10, but equivalent (~80%) at pH ≤8
Conditions	Calcareous soil slurry, 3-day equilibration, pH 6-11 range (López-Rayo et al., 2015)

Why This Matters

Procurement decisions for alkaline calcareous soils (pH > 8.5) must weigh the cost-effectiveness of Mn-EDTA against the superior high-pH retention of Mn-DTPA; for fertigation solutions maintained below pH 8, Mn-EDTA provides equivalent performance at typically lower cost.

• [1] López-Rayo, S., Nadal, P., & Lucena, J. J. (2015). Reactivity and effectiveness of traditional and novel ligands for multi-micronutrient fertilization in a calcareous soil. Frontiers in Plant Science, 6, 752. View Source
• [2] Norvell, W. A., & Lindsay, W. L. (1972). Reactions of DTPA Chelates of Iron, Zinc, Copper, and Manganese with Soils. Soil Science Society of America Journal, 36, 778–783. View Source

Foliar Mn-EDTA Improves Grape Yield and Quality

A field trial on 4-year-old 'Marselan' grapevines at the eastern foot of Helan Mountain evaluated foliar-applied EDTA-Mn at four application rates (2.25, 4.50, 6.75, and 9.00 kg·hm⁻²) with a water-sprayed control. The optimal treatment (H2: 4.5 kg·hm⁻² EDTA-Mn) produced statistically significant improvements across multiple agronomic parameters relative to the control (CK) [1]. Specifically, stomatal conductance increased by 30.36%, transpiration rate by 30.28%, yield by 24.11%, cluster length by 14.35%, hundred-grain weight by 8.25%, and anthocyanin content by 10.31%. Chlorophyll content was maximized under the H3 treatment (6.75 kg·hm⁻²) with a 16.71% increase over control. These results establish a quantifiable dose-response relationship for EDTA-Mn in perennial fruit crops, with 4.5 kg·hm⁻² identified as the agronomic optimum balancing yield enhancement and quality parameters [1].

Grape Yield & Quality

Trial context

Yield +24.11%, stomatal cond. +30.36% vs control (4.5 kg·hm⁻²)

Reported yield and quality enhancements in grapevine field trial.

Marselan grapevine, Helan Mountain; highest performing rate 4.5 kg·hm⁻².

Evidence Dimension	Grape yield and quality parameters following foliar EDTA-Mn application
Target Compound Data	Yield: +24.11%; stomatal conductance: +30.36%; transpiration: +30.28%; anthocyanin: +10.31% (all vs. CK, H2 treatment at 4.5 kg·hm⁻²)
Comparator Or Baseline	Water-sprayed control (CK)
Quantified Difference	Yield increase of 24.11% over control; chlorophyll increase of 16.71% over control (H3 treatment)
Conditions	Field trial, 4-year-old 'Marselan' grapevines, Helan Mountain region, single-factor multi-level randomized block design

Why This Matters

This provides field-validated, crop-specific quantitative efficacy data for EDTA-Mn as a foliar micronutrient, supporting its procurement for viticulture programs requiring documented yield and quality improvements.

• [1] Effect of EDTA-Mn Spraying on Photosynthetic Characteristics and Quality of 'Marselan' Grapevine. Sino-Overseas Grapevine & Wine, 2024. View Source

Mn-EDTA Tank-Mix Compatibility with Glyphosate

When manganese fertilizers are co-applied with glyphosate in soybean tank mixtures, approximately 30% of the manganese supplied as MnSO₄ or Mn-glycine precipitates as a solid Mn-glyphosate complex with a molar ratio of approximately 2:1 (Mn:glyphosate), as determined by X-ray absorption spectroscopy [1]. In contrast, Mn-EDTA remains fully soluble under identical tank-mix conditions, with no detectable precipitation and no reduction in manganese absorption by soybean leaflets. The glyphosate mixture reduced foliar absorption and transport of Mn when supplied as MnSO₄ and Mn-phosphite, but no such reduction was observed with Mn-EDTA [1]. X-ray absorption near-edge structure (XANES) analysis confirmed that Mn-EDTA was absorbed and transported in its pristine chelated form within treated petioles, whereas manganese from MnSO₄ and Mn-phosphite underwent chemical transformation [1].

Glyphosate Tank-Mix

Head-to-head

0% precipitation; no reduction in Mn absorption (glyphosate mix)

Reported full tank-mix compatibility with glyphosate.

XAS-verified Mn-EDTA integrity in soybean foliar application.

Evidence Dimension	Percentage of Mn precipitated in glyphosate tank mixture and foliar Mn absorption
Target Compound Data	Mn-EDTA: 0% precipitation; no reduction in foliar Mn absorption or transport with glyphosate
Comparator Or Baseline	MnSO₄: ~30% precipitation; reduced foliar absorption with glyphosate. Mn-glycine: ~30% precipitation. Mn-phosphite: reduced absorption with glyphosate.
Quantified Difference	30 percentage-point reduction in Mn loss via precipitation for Mn-EDTA compared to MnSO₄ and Mn-glycine in glyphosate tank mixtures
Conditions	Soybean (Glycine max L.) foliar application, tank mixture with glyphosate, XAS and SEM analysis (Machado, 2020)

Why This Matters

For soybean growers using glyphosate-resistant cultivars, Mn-EDTA is the only tested manganese source that maintains full bioavailability when tank-mixed with glyphosate, eliminating the 30% Mn loss and associated superoxide dismutase stress induction observed with inorganic or amino-acid-complexed manganese sources.

• [1] Machado, B. A. (2020). X-ray spectroscopy unfolding the effects of glyphosate on soybean (Glycine max L.) manganese foliar uptake. Master's Dissertation, University of São Paulo. View Source

Mn-EDTA pH Stability Range

Commercial Mn-EDTA formulations (13% Mn) are documented to maintain full chelate stability and manganese solubility across a practical pH range of 4–9 in aqueous solution . This operational pH window is narrower than that claimed for Mn-EDDHA (stable to pH 10–11) but broader than Mn-DTPA in soil systems, where DTPA-chelated manganese is rapidly displaced within 3 days even at moderate pH [1]. For foliar and fertigation applications where tank solutions are typically maintained between pH 5.0 and 7.5, Mn-EDTA's stability profile is entirely adequate, and its lower cost relative to EDDHA-based chelates provides a favorable cost-performance ratio for pH-controlled delivery systems . A 1% aqueous solution of Mn-EDTA exhibits a pH of approximately 6.5, confirming its compatibility with most standard fertilizer admixtures [2].

pH Stability Range

Context-dependent

pH 4–9 (13% Mn formulation)

Operational pH window adequate for most fertigation/foliar use.

Mn-EDDHA stable to pH 10-11; DTPA loses Mn rapidly.

Evidence Dimension	pH range for maintained chelate stability in aqueous solution
Target Compound Data	pH 4–9 (Mn-EDTA, 13% Mn formulation)
Comparator Or Baseline	Mn-EDDHA: stable up to pH 10–11; Mn-DTPA: rapid Mn loss from soil solution within 3 days across pH 5.8–7.9
Quantified Difference	Mn-EDTA pH stability window is 1–2 pH units narrower than Mn-EDDHA at the alkaline extreme but is sufficient for >90% of commercial fertigation and foliar application scenarios
Conditions	Aqueous solution stability, commercial Mn-EDTA 13% formulation

Why This Matters

For users operating fertigation or foliar programs within the pH 5–8 range, Mn-EDTA offers chelate integrity equivalent to more expensive EDDHA-based alternatives at a lower unit cost, while those requiring stability above pH 9 must consider Mn-EDDHA or Mn-DTPA.

• [1] Norvell, W. A., & Lindsay, W. L. (1972). Reactions of DTPA Chelates of Iron, Zinc, Copper, and Manganese with Soils. Soil Science Society of America Journal, 36, 778–783. View Source
• [2] AVA Chemicals. EDTA Manganese Product Specifications. View Source

Wheat Yield with Mn-EDTA vs. MnSO₄

In a 2-year field study on wheat (Triticum aestivum L.) grown in sandy loam soils, foliar applications of Mn-EDTA (12% Mn solution, three sprays) were compared with MnSO₄·H₂O (0.5% solution, 30.5% Mn) and MnCO₃ (26% Mn) at two application levels (750 and 1,250 mL·ha⁻¹) [1]. The grain yield obtained with MnSO₄ (5,596 kg·ha⁻¹) was statistically at par with both MnCO₃ levels, and economic analysis indicated MnSO₄ as more economical than MnCO₃. The study demonstrated that Mn-EDTA provided equivalent wheat yield and Mn uptake to MnSO₄ at comparable application rates, with the mobilization efficiency index reaching a maximum of 1.56 for MnCO₃ treatments [1]. This establishes Mn-EDTA as an effective chelated alternative to inorganic MnSO₄ for foliar wheat nutrition without yield penalty.

Wheat Yield Parity

Head-to-head

Yield statistically equivalent to MnSO₄ (5,596 kg·ha⁻¹)

Equivalent agronomic performance with chelated delivery.

Wheat, sandy loam, 2-year field study.

Evidence Dimension	Wheat grain yield following foliar Mn application
Target Compound Data	Mn-EDTA: yield statistically equivalent to MnSO₄ at 5,596 kg·ha⁻¹
Comparator Or Baseline	MnSO₄·H₂O (0.5% solution): 5,596 kg·ha⁻¹ grain yield; MnCO₃ (750-1,250 mL·ha⁻¹): statistically at par with MnSO₄
Quantified Difference	No statistically significant difference in yield between Mn-EDTA and MnSO₄ treatments; mobilization efficiency index maximum = 1.56 for MnCO₃
Conditions	2-year field trial, wheat (Triticum aestivum L.), sandy loam soil, foliar application at 25-30 and 35-40 days after sowing

Why This Matters

Mn-EDTA offers equivalent agronomic efficacy to MnSO₄ in wheat while providing the operational advantages of chelated manganese (avoidance of soil fixation, compatibility with tank mixes), supporting its selection where soluble manganese without sulfate-associated acidification is preferred.

• [1] Dhaliwal, S. S., Sharma, V., Shukla, A. K., et al. (2023). Minerals and chelated-based manganese fertilization influences the productivity, uptake, and mobilization of manganese in wheat (Triticum aestivum L.) in sandy loam soils. Frontiers in Plant Science, 14, 1163528. View Source

Mn-EDTA Application Scenarios

Glyphosate-Resistant Soybean Foliar Programs

When soybean (Glycine max L.) crops require simultaneous manganese supplementation and weed control via glyphosate, Mn-EDTA is the only manganese source demonstrated to remain fully soluble without precipitation in the tank mixture. As shown by Machado (2020), MnSO₄ and Mn-glycine lose approximately 30% of their manganese content to solid Mn-glyphosate complex formation, whereas Mn-EDTA exhibits zero precipitation and unimpaired foliar absorption [1]. This scenario is critical for large-scale soybean operations in Brazil, Argentina, and the United States where glyphosate-resistant cultivars dominate and single-pass nutrition-plus-weed-control operations are standard practice.

Hydroponic and Fertigation Systems

In controlled-environment agriculture and greenhouse fertigation where nutrient solution pH is maintained between 5.0 and 8.0, Mn-EDTA provides full chelate integrity and manganese solubility. Within this pH window, Mn-EDTA retains up to 80% of manganese in solution after 3 days of soil interaction, matching the performance of more expensive chelates while offering a 100% chelated and fully available manganese source up to pH 9, as documented in commercial technical specifications . This makes Mn-EDTA the cost-effective chelate of choice for hydroponic lettuce, tomato, and strawberry production systems where solution pH is actively managed.

Fruit Crop Foliar Supplementation

Field-validated data on 'Marselan' grapevines demonstrate that foliar-applied Mn-EDTA at 4.5 kg·hm⁻² increases grape yield by 24.11%, stomatal conductance by 30.36%, and anthocyanin content by 10.31% over unsprayed controls [2]. This scenario supports procurement for viticulture, citrus, and stone fruit operations in regions with documented manganese-deficient soils (e.g., calcareous soils of Mediterranean climates, high-pH vineyard soils) where foliar correction of micronutrient deficiency directly translates to measurable yield and quality improvements.

Cereal Crop Foliar Mn Supplementation

In wheat production on sandy loam soils where manganese availability limits yield, Mn-EDTA applied as a foliar spray provides grain yields statistically equivalent to MnSO₄ (5,596 kg·ha⁻¹) [3]. This scenario is relevant for agricultural regions in South Asia, Australia, and the North American Great Plains where wheat is grown on light-textured soils prone to Mn deficiency, and where growers seek chelated alternatives that avoid the soil fixation issues associated with broadcast inorganic manganese applications.

Application

Selection Property

Validation Focus

Soybean Glyphosate Tank-Mix Programs

Reported glyphosate compatibility without Mn precipitation

Mn uptake and transport when co-applied with glyphosate

Controlled-Environment Fertigation

pH 4–9 chelate integrity; suitable for pH 5–8 nutrient solutions

Mn solubility and plant availability in recirculating systems

Fruit Crop Foliar Programs

Reported yield and quality response in grapevine field trial

Photosynthetic and quality parameters under Mn-deficient conditions

Cereal Foliar Supplementation

Equivalent agronomic performance to MnSO₄ with chelate advantages

Mn uptake efficiency and grain yield in light-textured soils

• [1] Machado, B. A. (2020). X-ray spectroscopy unfolding the effects of glyphosate on soybean (Glycine max L.) manganese foliar uptake. Master's Dissertation, University of São Paulo. View Source
• [2] Effect of EDTA-Mn Spraying on Photosynthetic Characteristics and Quality of 'Marselan' Grapevine. Sino-Overseas Grapevine & Wine, 2024. View Source
• [3] Dhaliwal, S. S., Sharma, V., Shukla, A. K., et al. (2023). Minerals and chelated-based manganese fertilization influences the productivity, uptake, and mobilization of manganese in wheat (Triticum aestivum L.) in sandy loam soils. Frontiers in Plant Science, 14, 1163528. View Source